Cas no 119878-90-9 ((5R)-N-(tert-Butoxycarbonyl)-3,4,5,6-tetrahydro-5-phenyl-4(H)-1,4-oxazin-2-one)

• Product Name: (5R)-N-(tert-Butoxycarbonyl)-3,4,5,6-tetrahydro-5-phenyl-4(H)-1,4-oxazin-2-one
• CAS No: 119878-90-9
• MF: C₁₅H₁₉NO₄
• MW: 277.3156645298
• MDL: MFCD02684330
• CID: 138807
• PubChem ID: 11832703
• Update Time: 2025-05-21

(5R)-N-(tert-Butoxycarbonyl)-3,4,5,6-tetrahydro-5-phenyl-4(H)-1,4-oxazin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-Morpholinecarboxylicacid, 2-oxo-5-phenyl-, 1,1-dimethylethyl ester, (5R)-
• (5R)-N-(TERT-BUTOXYCARBONYL)-3,4,5,6-TETRAHYDRO-5-PHENYL-4(H)-1,4-OXAZIN-2-ONE
• (5R)-N-TERT-BUTYLOXYCARBONYL -3,4,5,6-TETRAHYDRO-5-PHENYL-4(H)-1,4-OXAZIN-2-ONE
• (5R)-2,3,5,6-tetrahydro-5-phenyl-N-(tert-butyloxycarbonyl)-4H-1,4-oxazin-2-one
• (5R)-2-Oxo-5-phenyl-4-morpholinecarboxylic acid tert-butyl ester
• (5R)-4-(tert-butyloxycarbonyl)-5-phenyl-2,3,5,6-tetrahydro-4H-1,4-oxazin-2-one
• (5R)-N-TERT BUTYLOXYCARBONYL -3,4,5,6-TETRAHYDRO-5-PHENYL-4(H)-1,4-OX
• (R)-2,3,5,6-tetrahydro-5-phenyl-N-(tert-butyloxycarbonyl)-4H-1,4-oxazine-2-one
• (R)-2-Oxo-5-phenyl-4-morpholinecarboxylic acid tert-butyl ester
• (R)-TERT-BUTYL 2-OXO-5-PHENYLMORPHOLINE-4-CARBOXYLATE
• (5R)-N-TERT BUTYLOXYCARBONYL -3,4,5,6-TETRAHYDRO-5-PHENYL-4(H)-1,4-OXAZIN-2-ONE
• 4-Morpholinecarboxylic acid, 2-oxo-5-phenyl-, 1,1-dimethylethyl ester, (5R)-
• BS-20009
• tert-butyl (5R)-2-oxo-5-phenylmorpholine-4-carboxylate
• AKOS032947399
• 119878-90-9
• MFCD02684330
• 4-Morpholinecarboxylicacid,2-oxo-5-phenyl-,1,1-dimethylethyl ester,(5R)-
• AMY4602
• (R)-tert-butyl2-oxo-5-phenylmorpholine-4-carboxylate
• (5R)-N-(tert-Butoxycarbonyl)-3,4,5,6-tetrahydro-5-phenyl-4(H)-1,4-oxazin-2-one

• MDL： MFCD02684330
• Inchi： 1S/C15H19NO4/c1-15(2,3)20-14(18)16-9-13(17)19-10-12(16)11-7-5-4-6-8-11/h4-8,12H,9-10H2,1-3H3/t12-/m0/s1
• InChI Key： CZACTLXFENUALF-LBPRGKRZSA-N
• SMILES： O1C(CN(C(=O)OC(C)(C)C)[C@H](C2C=CC=CC=2)C1)=O

Computed Properties

• Exact Mass: 277.13100
• Monoisotopic Mass: 277.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Density: 1.172
• Melting Point: 87-89 ºC
• Boiling Point: 382.7 °C at 760 mmHg
• Flash Point: 185.2 °C
• PSA: 55.84000
• LogP: 2.45950

Additional information on (5R)-N-(tert-Butoxycarbonyl)-3,4,5,6-tetrahydro-5-phenyl-4(H)-1,4-oxazin-2-one

Compound CAS No. 119878-90-9: (5R)-N-(tert-Butoxycarbonyl)-3,4,5,6-tetrahydro-5-phenyl-4(H)-1,4-oxazin-2-one

The compound CAS No. 119878-90-9, also known as N-(tert-butoxycarbonyl)-(5R)-3,4,5,6-tetrahydro-5-phenyl-4(H)-1,4-oxazin-2-one, is a highly specialized organic compound with significant applications in the field of medicinal chemistry and organic synthesis. This compound is notable for its unique structure, which combines a tert-butoxycarbonyl (Boc) protecting group with a tetrahydrooxazinone framework. The Boc group is widely recognized in peptide synthesis and organic chemistry for its role in temporarily blocking amine functionalities during complex syntheses.

Recent studies have highlighted the importance of this compound in the development of novel therapeutic agents. Its tetrahydrooxazinone core has been shown to exhibit interesting pharmacological properties, including potential anti-inflammatory and antioxidant activities. Researchers have explored its ability to act as a precursor for more complex molecules, leveraging its structural versatility to design drugs targeting various biological pathways.

The synthesis of CAS No. 119878-90-9 involves a multi-step process that typically begins with the preparation of the oxazinone ring system. This is followed by the introduction of the tert-butoxycarbonyl group, which is achieved through a carefully controlled alkylation or acylation reaction. The stereochemistry at the 5R position is critical for the compound's biological activity and is typically established through enantioselective catalysis or chiral resolution techniques.

One of the most intriguing aspects of this compound is its role in peptide-based drug discovery. The Boc group serves as an excellent protecting group due to its stability under basic conditions and ease of removal under acidic conditions. This makes it ideal for use in solid-phase peptide synthesis (SPPS), where precise control over side-chain protection and deprotection is essential. Recent advancements in SPPS have further enhanced the utility of this compound in constructing complex peptide libraries for drug screening.

In addition to its role in peptide synthesis, CAS No. 119878-90-9 has been explored as a building block for macrocyclic compounds and bioactive natural product analogs. Its oxazinone core provides a rigid framework that can be modified to introduce diverse functional groups, enabling researchers to investigate a wide range of biological activities. For instance, derivatives of this compound have been tested for their ability to inhibit enzymes involved in inflammation and oxidative stress.

The structural features of this compound also make it an attractive candidate for click chemistry applications. The oxazinone ring can act as a scaffold for incorporating bioisosteric replacements or clickable handles, facilitating rapid assembly of drug-like molecules. Recent studies have demonstrated the feasibility of using this compound as a starting material for constructing libraries of small molecules with potential therapeutic value.

From an analytical standpoint, the characterization of CAS No. 119878-90-9 relies heavily on advanced spectroscopic techniques such as NMR and mass spectrometry. These methods are essential for confirming the stereochemistry at the 5R position and ensuring the purity of the final product. High-resolution mass spectrometry (HRMS) has proven particularly useful in verifying the molecular formula and confirming the absence of impurities.

In terms of stability and storage, this compound exhibits good stability under ambient conditions when protected from light and moisture. However, prolonged exposure to acidic or basic conditions can lead to degradation, particularly due to the labile nature of the Boc group. Proper storage practices are therefore critical to maintaining its integrity for long-term use in research settings.

Looking ahead, ongoing research into CAS No. 119878-90-9 continues to uncover new applications and potential uses across various fields of chemistry and pharmacology. Its unique combination of structural features makes it an invaluable tool for scientists seeking to design innovative compounds with tailored biological activities.